Cas no 1092461-32-9 (3-Ethoxy-2,6-difluorophenylacetic acid)

• Product Name: 3-Ethoxy-2,6-difluorophenylacetic acid
• CAS No: 1092461-32-9
• MF: C₁₀H₁₀F₂O₃
• MW: 216.181410312653
• MDL: MFCD11519374
• CID: 3161326
• PubChem ID: 18444711
• Update Time: 2025-10-30

3-Ethoxy-2,6-difluorophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Ethoxy-2,6-difluorophenylacetic acid
• 3-Ethoxy-2,6-difluorophenylaceticacid
• 2-(3-ethoxy-2,6-difluorophenyl)acetic acid
• Benzeneacetic acid, 3-ethoxy-2,6-difluoro-
• 3-Ethoxy-2,6-difluorophenylaceticacid,97%
• CS-0440610
• MFCD11519374
• 1092461-32-9
• 3-Ethoxy-2,6-difluorobenzeneacetic acid
• DTXSID701278990
• JS-4879
• AKOS015956873
• SCHEMBL4411829

• MDL： MFCD11519374
• Inchi： 1S/C10H10F2O3/c1-2-15-8-4-3-7(11)6(10(8)12)5-9(13)14/h3-4H,2,5H2,1H3,(H,13,14)
• InChI Key： CXLCGFWZQHJZNB-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C=1CC(=O)O)F)OCC

Computed Properties

• Exact Mass: 216.05980050g/mol
• Monoisotopic Mass: 216.05980050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-Ethoxy-2,6-difluorophenylacetic acid

Professional Introduction to 3-Ethoxy-2,6-difluorophenylacetic acid (CAS No. 1092461-32-9)

3-Ethoxy-2,6-difluorophenylacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1092461-32-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of fluorinated aromatic acetic acids, a subclass known for its broad spectrum of biological activities and potential therapeutic applications. The structural features of 3-Ethoxy-2,6-difluorophenylacetic acid, particularly the presence of ethoxy and fluoro substituents on the aromatic ring, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The synthesis of 3-Ethoxy-2,6-difluorophenylacetic acid involves multi-step organic transformations, typically starting from commercially available precursors such as 2,6-difluorobenzyl alcohol. The introduction of the ethoxy group at the third position of the phenyl ring and the subsequent oxidation to form the acetic acid derivative are critical steps in its preparation. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to achieve high yields and purity levels. These synthetic strategies not only highlight the compound's synthetic accessibility but also underscore its versatility in medicinal chemistry.

In recent years, 3-Ethoxy-2,6-difluorophenylacetic acid has been explored for its potential in various therapeutic areas. One of the most promising applications is in the development of novel anticancer agents. The fluorine atoms in its structure enhance its metabolic stability and binding affinity to biological targets, making it an attractive candidate for kinase inhibitors and other small-molecule drugs that target cancer pathways. Preclinical studies have demonstrated that derivatives of this compound exhibit inhibitory effects on enzymes such as tyrosine kinases, which are overexpressed in many cancer cell lines. The ethoxy group further modulates its pharmacokinetic properties, contributing to improved bioavailability and target specificity.

Another area where 3-Ethoxy-2,6-difluorophenylacetic acid shows promise is in anti-inflammatory drug development. Chronic inflammation is a hallmark of numerous diseases, including rheumatoid arthritis and inflammatory bowel disease. Research indicates that compounds with fluorinated aromatic rings can interfere with inflammatory signaling pathways by modulating the activity of key enzymes like cyclooxygenase (COX) and lipoxygenase (LOX). The unique structural motif of 3-Ethoxy-2,6-difluorophenylacetic acid may enable it to selectively inhibit pro-inflammatory mediators while minimizing side effects associated with non-selective anti-inflammatory agents.

The compound's potential extends to antimicrobial applications as well. The presence of electron-withdrawing fluoro groups can disrupt bacterial cell membranes and inhibit essential metabolic processes. This makes 3-Ethoxy-2,6-difluorophenylacetic acid a candidate for developing novel antibiotics or antimicrobial agents capable of combating drug-resistant bacterial strains. Additionally, its structural framework allows for modifications that could enhance its efficacy against Gram-negative bacteria, which pose significant challenges in modern medicine due to their robust outer membranes.

From a chemical biology perspective, 3-Ethoxy-2,6-difluorophenylacetic acid serves as an important intermediate in the synthesis of more complex bioactive molecules. Its ability to undergo further functionalization makes it a versatile building block for designing libraries of compounds for high-throughput screening (HTS). This approach has been instrumental in identifying lead compounds with therapeutic potential across multiple disease areas. The growing interest in fluorinated heterocycles in drug discovery underscores the importance of compounds like 3-Ethoxy-2,6-difluorophenylacetic acid in modern medicinal chemistry.

The pharmacological evaluation of 3-Ethoxy-2,6-difluorophenylacetic acid has revealed several interesting properties beyond its primary applications. Studies have shown that it exhibits moderate solubility in both water and organic solvents, which is advantageous for formulating drug candidates suitable for various administration routes. Furthermore, preliminary toxicity studies indicate that it demonstrates low acute toxicity at therapeutic doses, suggesting a favorable safety profile. However, further comprehensive toxicological assessments are necessary to fully understand its long-term effects and potential side effects.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between 3-Ethoxy-2,6-difluorophenylacetic acid and biological targets. Advanced computational methods have allowed researchers to predict binding affinities and identify key interaction sites on proteins relevant to its therapeutic applications. These insights have guided the design of more potent derivatives with improved pharmacological properties. The integration of experimental data with computational predictions provides a robust framework for optimizing lead compounds into viable drug candidates.

The future directions for research on 3-Ethoxy-2,6-difluorophenylacetic acid include exploring its potential in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Preliminary findings suggest that fluorinated aromatic compounds can modulate neurotransmitter systems involved in these conditions. By targeting specific enzymatic pathways or receptor interactions, derivatives of this compound may offer novel therapeutic strategies for neurological disorders characterized by oxidative stress and neuroinflammation.

In conclusion,3-Ethoxy-2,6-difluorophenylacetic acid (CAS No. 1092461-32-9) is a multifaceted compound with significant potential across various therapeutic areas. Its unique structural features make it an attractive scaffold for drug discovery efforts aimed at developing novel treatments for cancer、inflammation、infection、and neurological diseases。The ongoing research into this compound highlights its importance as a building block for innovative pharmaceuticals，and future studies will continue to uncover new applications and optimize its pharmacological properties.